Cas no 111823-31-5 (ethyl 8-isothiocyanatooctanoate)
111823-31-5 structure
Product Name:ethyl 8-isothiocyanatooctanoate
CAS No:111823-31-5
MF:C11H19NO2S
MW:229.339061975479
CID:5693448
PubChem ID:13991423
Update Time:2025-09-23
ethyl 8-isothiocyanatooctanoate Chemical and Physical Properties
Names and Identifiers
-
- 111823-31-5
- EN300-1459016
- Octanoic acid, 8-isothiocyanato-, ethyl ester
- ethyl 8-isothiocyanatooctanoate
- Octanoicacid,8-isothiocyanato-,ethylester
-
- Inchi: 1S/C11H19NO2S/c1-2-14-11(13)8-6-4-3-5-7-9-12-10-15/h2-9H2,1H3
- InChI Key: OBKAONFQVSSZEG-UHFFFAOYSA-N
- SMILES: S=C=NCCCCCCCC(=O)OCC
Computed Properties
- Exact Mass: 229.11365002g/mol
- Monoisotopic Mass: 229.11365002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 70.8Ų
ethyl 8-isothiocyanatooctanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1459016-1.0g |
ethyl 8-isothiocyanatooctanoate |
111823-31-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1459016-50mg |
ethyl 8-isothiocyanatooctanoate |
111823-31-5 | 50mg |
$1020.0 | 2023-09-29 | ||
| Enamine | EN300-1459016-100mg |
ethyl 8-isothiocyanatooctanoate |
111823-31-5 | 100mg |
$1068.0 | 2023-09-29 | ||
| Enamine | EN300-1459016-250mg |
ethyl 8-isothiocyanatooctanoate |
111823-31-5 | 250mg |
$1117.0 | 2023-09-29 | ||
| Enamine | EN300-1459016-500mg |
ethyl 8-isothiocyanatooctanoate |
111823-31-5 | 500mg |
$1165.0 | 2023-09-29 | ||
| Enamine | EN300-1459016-1000mg |
ethyl 8-isothiocyanatooctanoate |
111823-31-5 | 1000mg |
$1214.0 | 2023-09-29 | ||
| Enamine | EN300-1459016-2500mg |
ethyl 8-isothiocyanatooctanoate |
111823-31-5 | 2500mg |
$2379.0 | 2023-09-29 | ||
| Enamine | EN300-1459016-5000mg |
ethyl 8-isothiocyanatooctanoate |
111823-31-5 | 5000mg |
$3520.0 | 2023-09-29 | ||
| Enamine | EN300-1459016-10000mg |
ethyl 8-isothiocyanatooctanoate |
111823-31-5 | 10000mg |
$5221.0 | 2023-09-29 |
ethyl 8-isothiocyanatooctanoate Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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